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Compound of Interest

Compound Name: GS-493

Cat. No.: B15545206 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the reconstitution and storage of GS-493, a cell-active and

bioavailable SHP2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is GS-493?

A1: GS-493 is a selective protein tyrosine phosphatase SHP2 (PTPN11) inhibitor. It is a cell-

active and bioavailable compound that has been shown to retard cancer cell mobility and

invasiveness, as well as prevent tumor growth in xenograft mouse models.[1]

Q2: What is the recommended solvent for reconstituting GS-493?

A2: GS-493 should be reconstituted in Dimethyl Sulfoxide (DMSO).[1][2]

Q3: What is the solubility of GS-493 in the recommended solvent?

A3: The solubility of GS-493 in DMSO is 1 mg/mL.[1][2]

Q4: How should I store the solid (unreconstituted) GS-493?

A4: The solid compound should be stored protected from light at a temperature between +2°C

and +8°C.[1][2] It is important not to freeze the solid compound.[1][2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15545206?utm_src=pdf-interest
https://www.benchchem.com/product/b15545206?utm_src=pdf-body
https://www.benchchem.com/product/b15545206?utm_src=pdf-body
https://www.benchchem.com/product/b15545206?utm_src=pdf-body
https://www.merckmillipore.com/JP/ja/product/GS-493-Calbiochem,EMD_BIO-538099
https://www.benchchem.com/product/b15545206?utm_src=pdf-body
https://www.benchchem.com/product/b15545206?utm_src=pdf-body
https://www.merckmillipore.com/JP/ja/product/GS-493-Calbiochem,EMD_BIO-538099
https://www.merckmillipore.com/IN/en/product/GS-493-Calbiochem,EMD_BIO-5.38099.0001
https://www.benchchem.com/product/b15545206?utm_src=pdf-body
https://www.benchchem.com/product/b15545206?utm_src=pdf-body
https://www.merckmillipore.com/JP/ja/product/GS-493-Calbiochem,EMD_BIO-538099
https://www.merckmillipore.com/IN/en/product/GS-493-Calbiochem,EMD_BIO-5.38099.0001
https://www.benchchem.com/product/b15545206?utm_src=pdf-body
https://www.merckmillipore.com/JP/ja/product/GS-493-Calbiochem,EMD_BIO-538099
https://www.merckmillipore.com/IN/en/product/GS-493-Calbiochem,EMD_BIO-5.38099.0001
https://www.merckmillipore.com/JP/ja/product/GS-493-Calbiochem,EMD_BIO-538099
https://www.merckmillipore.com/IN/en/product/GS-493-Calbiochem,EMD_BIO-5.38099.0001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q5: How should I store GS-493 after reconstitution?

A5: After reconstitution in DMSO, it is recommended to aliquot the solution and freeze it at

-20°C.[1][2]

Q6: How long are the reconstituted stock solutions of GS-493 stable?

A6: Stock solutions of GS-493 are stable for up to 3 months when stored at -20°C.[1][2]

Troubleshooting Guide
Issue: I am having trouble dissolving GS-493 in DMSO.

Possible Cause: The concentration you are trying to achieve is higher than the

recommended solubility.

Solution: Do not exceed a concentration of 1 mg/mL. If you need a higher concentration for

your experiment, please be aware that it may not fully dissolve. You can try gentle warming

or vortexing to aid dissolution, but do not overheat the solution.

Issue: My reconstituted GS-493 solution appears cloudy or has precipitated after storage.

Possible Cause 1: The solution was not stored properly at -20°C.

Solution 1: Ensure your freezer is maintaining a consistent temperature of -20°C. Avoid

repeated freeze-thaw cycles, as this can affect the stability of the compound.

Possible Cause 2: The stock solution has been stored for longer than the recommended 3

months.

Solution 2: It is recommended to use a fresh stock solution if the storage period has

exceeded 3 months.
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Parameter Value Citations

Reconstitution Solvent Dimethyl Sulfoxide (DMSO) [1],[2]

Solubility 1 mg/mL in DMSO [1],[2]

Storage (Solid)
+2°C to +8°C, Protect from

light
[1],[2]

Storage (Reconstituted) -20°C [1],[2]

Stock Solution Stability Up to 3 months at -20°C [1],[2]

Experimental Protocols
Protocol for Reconstitution and Aliquoting of GS-493

Preparation: Before opening, bring the vial of solid GS-493 to room temperature.

Solvent Addition: Add the required volume of DMSO to the vial to achieve a final

concentration of 1 mg/mL. For example, to a vial containing 1 mg of GS-493, add 1 mL of

DMSO.

Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

Aliquoting: Dispense the reconstituted solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This will help to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C.
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Storage of Solid GS-493

Reconstitution Protocol

Aliquoting and Storage of Stock Solution

Store solid GS-493 at +2°C to +8°C
Protect from light

Reconstitute in DMSO
to 1 mg/mL

Begin Experiment

Vortex/Sonicate to dissolve

Aliquot into single-use tubes

Store at -20°C for up to 3 months

Click to download full resolution via product page

Caption: Workflow for GS-493 Reconstitution and Storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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